Cas no 5959-22-8 (1-Butanol, 2-amino-, hydrochloride)

• Product Name: 1-Butanol, 2-amino-, hydrochloride
• CAS No: 5959-22-8
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• CID: 338140
• PubChem ID: 12285166
• Update Time: 2025-04-19

1-Butanol, 2-amino-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-amino-, hydrochloride
• DTXSID701341840
• 2-Amino-1-butanol hydrochloride
• UNII-J9NTC6O8UG
• 5959-22-8
• 40916-56-1
• 2-Aminobutanol hydrochloride
• dl-2-Amino-1-butanol hydrochloride
• SCHEMBL1180527
• J9NTC6O8UG
• 2-Amino-1-butanol hydrochloride (1:1)
• Q27281393
• 59173-62-5
• 1-Butanol, 2-amino-, hydrochloride, (+/-)-

• Inchi： 1S/C4H11NO.ClH/c1-2-4(5)3-6;/h4,6H,2-3,5H2,1H3;1H
• InChI Key： ORIVIUGYHFJFPH-UHFFFAOYSA-N
• SMILES： Cl.OCC(CC)N

Computed Properties

• Exact Mass: 125.06086
• Monoisotopic Mass: 125.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25